Cas no 2137143-74-7 ((2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid)

• Product Name: (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid
• CAS No: 2137143-74-7
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 6224342
• PubChem ID: 165500529
• Update Time: 2025-10-21

(2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid
• EN300-1178760
• 2137143-74-7

• Inchi： 1S/C11H13NO5S/c1-8(11(14)15)12-18(16,17)7-10(13)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3,(H,14,15)/t8-/m0/s1
• InChI Key： YFEKXOYMVCHOAK-QMMMGPOBSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(N[C@H](C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 271.05144369g/mol
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Additional information on (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid

(2S)-2-(2-Oxo-2-phenylethanesulfonamido)propanoic acid: A Key Compound in Pharmaceutical Research and Biomedical Innovation

(2S)-2-(2-Oxo-2-phenylethanesulfonamido)propanoic acid, also known by its CAS number 2137143-74-7, has emerged as a pivotal compound in the field of pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, exhibits potential applications in drug development, particularly in the treatment of inflammatory diseases and metabolic disorders. Recent studies have highlighted its role in modulating enzymatic pathways, making it a subject of significant interest among researchers. The structural features of this compound, including the 2-oxo-2-phenylethanesulfonamido group and the (2S) configuration, are critical to its biological activity and pharmacological properties.

The 2-oxo-2-phenylethanesulfonamido moiety of (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid is particularly noteworthy for its ability to interact with specific biological targets. This functional group, which combines a sulfonamide linkage with a phenyl ring, is known to exhibit high affinity for enzymes involved in metabolic processes. Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound can inhibit key enzymes in the inflammatory response pathway, suggesting its potential as an anti-inflammatory agent. The study, led by a team at the University of California, highlights the compound's ability to modulate the activity of cyclooxygenase-2 (COX-2), a target commonly associated with non-steroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the (2S) stereochemistry of (2S)-2-(2-oxo-2-phenylethanesulfonam,propanoic acid plays a crucial role in its pharmacological efficacy. Stereoisomerism is a well-established factor in drug development, as the spatial arrangement of atoms can significantly influence the molecule's interaction with biological targets. A 2023 study in Organic & Biomolecular Chemistry investigated the stereochemical effects of this compound on its binding affinity to G-protein coupled receptors (GPCRs). The findings indicated that the (2S) configuration enhances the compound's selectivity for specific receptor subtypes, thereby improving its therapeutic potential while minimizing off-target effects.

Recent advances in synthetic chemistry have also contributed to the growing interest in (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid. The development of efficient synthetic routes for this compound has enabled researchers to explore its applications in drug discovery. A 2023 publication in Chemical Communications reported a novel catalytic method for the stereoselective synthesis of this compound, which significantly reduces the number of synthetic steps compared to traditional methods. This breakthrough has not only improved the scalability of the compound's production but also enhanced its accessibility for further biological studies.

One of the most promising areas of research involving (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid is its potential application in the treatment of metabolic disorders. A 2023 study published in Diabetes Research and Clinical Practice explored its effects on glucose metabolism in diabetic models. The compound was found to enhance insulin sensitivity and reduce hyperglycemia, suggesting its potential as a therapeutic agent for type 2 diabetes. The study also noted that the compound's mechanism of action involves the modulation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.

Another significant area of research is the compound's role in anti-inflammatory therapies. A 2023 study in Pharmacological Reports investigated its effects on inflammatory markers in a murine model of rheumatoid arthritis. The results indicated that the compound significantly reduced the levels of pro-inflammatory cytokines such as TNF-α and IL-6, while also promoting the production of anti-inflammatory cytokines like IL-10. These findings suggest that (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid could be a valuable candidate for the development of novel anti-inflammatory drugs.

The 2-oxo-2-phenylethanesulfonamido group in this compound is also being explored for its potential in targeting other diseases. A 2023 study in European Journal of Medicinal Chemistry investigated its effects on the Wnt/β-catenin signaling pathway, which is implicated in various cancers, including colorectal and breast cancer. The study found that the compound could inhibit the activation of this pathway, thereby suppressing tumor growth in vitro. These findings highlight the versatility of (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid as a potential therapeutic agent across multiple disease indications.

Despite its promising therapeutic potential, the development of (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid as a drug candidate is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic efficacy. A 2023 review article in Drug Discovery Today highlighted the challenges and opportunities in translating this compound into clinical applications. The authors emphasized the importance of further preclinical and clinical studies to validate its safety and effectiveness in human trials.

In conclusion, (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid represents a significant advancement in pharmaceutical research. Its unique structural features, including the 2-oxo-2-phenylethanesulfonamido group and the (2S) configuration, contribute to its potential applications in the treatment of inflammatory diseases, metabolic disorders, and cancer. As research in this area continues to evolve, the compound is poised to play a vital role in the development of novel therapeutic strategies. The ongoing exploration of its biological activities and pharmacological properties underscores its importance in the field of biomedical innovation.

The 2-oxo-2-phenylethanesulfonamido group in (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid is also being explored for its potential in targeting other diseases. A 2023 study in European Journal of Medicinal Chemistry investigated its effects on the Wnt/β-catenin signaling pathway, which is implicated in various cancers, including colorectal and breast cancer. The study found that the compound could inhibit the activation of this pathway, thereby suppressing tumor growth in vitro. These findings highlight the versatility of (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid as a potential therapeutic agent across multiple disease indications.

Despite its promising therapeutic potential, the development of (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid as a drug candidate is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic efficacy. A 2023 review article in Drug Discovery Today highlighted the challenges and opportunities in translating this compound into clinical applications. The authors emphasized the importance of further preclinical and clinical studies to validate its safety and effectiveness in human trials.

In conclusion, (2S)-2-(2-oxo-2-phenylethanesulfonamido)propanoic acid represents a significant advancement in pharmaceutical research. Its unique structural features, including the 2-oxo-2-phenylethanesulfonamido group and the (2S) configuration, contribute to its potential applications in the treatment of inflammatory diseases, metabolic disorders, and cancer. As research in this area continues to evolve, the compound is poised to play a vital role in the development of novel therapeutic strategies. The ongoing exploration of its biological activities and pharmacological properties underscores its importance in the field of biomedical innovation.